Cas no 2246784-08-5 (Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)-)

Technical Introduction: Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)-, is a heterocyclic boronic acid derivative featuring a pyrazole ring substituted with an ethyl group at the 1-position. This compound serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of biaryl and heteroaryl structures with high efficiency. Its stability and reactivity make it particularly valuable in pharmaceutical and agrochemical research, where precise functionalization is critical. The ethyl group enhances solubility in organic solvents, facilitating handling in synthetic workflows. Additionally, the boronic acid moiety ensures compatibility with a wide range of coupling partners, offering flexibility in complex molecule construction. This reagent is well-suited for applications in medicinal chemistry and materials science.

Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)- structure

2246784-08-5 structure

Product Name:Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)-

CAS No:2246784-08-5

MF:C₅H₉BN₂O₂

MW:139.948160886765

CID:6376753

PubChem ID:165771707

Update Time:2025-10-21

Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

- Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)-
- 2246784-08-5
- (1-ethyl-1H-pyrazol-3-yl)boronic acid
- EN300-651540
- Inchi： 1S/C5H9BN2O2/c1-2-8-4-3-5(7-8)6(9)10/h3-4,9-10H,2H2,1H3
- InChI Key： PWSNJWQJAVVGTQ-UHFFFAOYSA-N
- SMILES： B(C1C=CN(CC)N=1)(O)O

Computed Properties

Exact Mass: 140.0757077g/mol
Monoisotopic Mass: 140.0757077g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 2
Complexity: 112
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.3Å²

Experimental Properties

Density: 1.18±0.1 g/cm3(Predicted)
Boiling Point: 322.9±34.0 °C(Predicted)
pka: 8.67±0.53(Predicted)

Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-651540-1.0g	(1-ethyl-1H-pyrazol-3-yl)boronic acid	2246784-08-5		1g	$0.0	2023-05-29

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Additional information on Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)-

Comprehensive Overview of Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)- (CAS No. 2246784-08-5)

Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)- (CAS No. 2246784-08-5) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyrazole ring and ethyl substituent, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its molecular structure, featuring a boronic acid group attached to a nitrogen-containing heterocycle, makes it invaluable for constructing complex molecules with applications ranging from drug discovery to advanced materials.

In recent years, the demand for boronic acid derivatives like B-(1-ethyl-1H-pyrazol-3-yl)-boronic acid has surged due to their pivotal role in bioconjugation and targeted drug delivery systems. Researchers are particularly interested in its ability to form stable covalent bonds with diols and other functional groups, enabling precise modifications of biomolecules. This property aligns with the growing focus on personalized medicine and biocompatible materials, addressing frequent search queries such as "boronic acid applications in medicine" and "pyrazole derivatives in drug design."

The synthesis of CAS No. 2246784-08-5 typically involves palladium-catalyzed borylation reactions, a topic frequently explored in academic literature and patent filings. Its stability under physiological conditions has also sparked interest in proteolysis-targeting chimeras (PROTACs), a cutting-edge therapeutic strategy. Notably, the compound's solubility and reactivity profiles make it suitable for aqueous-phase reactions, a feature often highlighted in forums discussing "water-compatible boronic acids."

From an industrial perspective, Boronic acid, B-(1-ethyl-1H-pyrazol-3-yl)- is increasingly used in the development of organic electronic materials, such as OLEDs and sensors. Its electron-deficient pyrazole moiety contributes to tunable optoelectronic properties, resonating with searches like "heterocyclic compounds in electronics." Environmental considerations also drive innovation, as researchers explore its potential in green chemistry applications, minimizing waste through catalytic recycling.

Quality control of 2246784-08-5 remains a critical discussion point, with analytical techniques like HPLC and NMR ensuring purity for sensitive applications. The compound's shelf life and storage conditions (often stored under inert atmospheres) are practical concerns for laboratories, reflecting common user questions about "handling boronic acid derivatives safely."

Looking ahead, the integration of B-(1-ethyl-1H-pyrazol-3-yl)-boronic acid into high-throughput screening platforms and combinatorial chemistry libraries underscores its enduring relevance. As synthetic methodologies advance, particularly in flow chemistry and microwave-assisted synthesis, this compound is poised to play an even greater role in accelerating molecular discovery across disciplines.